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Compound of Interest

Compound Name: Tris(dimethylamino)arsine

Cat. No.: B1606909

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tris(dimethylamino)arsine, with the chemical formula As[N(CHs3)2)s, is a volatile, air- and
moisture-sensitive organoarsenic compound. It serves as a crucial precursor in the fabrication
of semiconductor materials and as a versatile reagent in synthetic chemistry. This guide
provides a comprehensive overview of its chemical properties, molecular structure, and key
applications, with a focus on experimental details and data for the scientific community.

Chemical and Physical Properties

Tris(dimethylamino)arsine is a colorless liquid with a characteristic amine-like odor.[1] It is
highly reactive and requires careful handling under inert atmospheric conditions to prevent
decomposition.[2][3] Key physical and chemical properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1606909?utm_src=pdf-interest
https://www.benchchem.com/product/b1606909?utm_src=pdf-body
https://www.benchchem.com/product/b1606909?utm_src=pdf-body
https://www.researchgate.net/figure/Representative-13-C-NMR-spectrum-of-compound-3_fig4_358489202
https://www.lookchem.com/404.htm
https://www.strem.com/product/33-5000
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
Molecular Formula CeH1sAsN3 [21[41[5]
Molecular Weight 207.15 g/mol [2][41[5]
CAS Number 6596-96-9 [21(31[5]
Appearance Colorless liquid [2][5][6]
Melting Point -53 °C [2][3]
Boiling Point 55 °C at 10 mmHg [2][3][6]
Density 1.124 g/cm3 [2][3][6]
Refractive Index (n2°/D) 1.4848 [3]
Flash Point 56.5 °C [2]
Vapor Pressure 0.722 mmHg at 25 °C [2]
Solubility Reacts with water [1]
Sensitivity Air and moisture sensitive [2][3]

Molecular Structure

The molecular structure of tris(dimethylamino)arsine is characterized by a central arsenic
atom bonded to three dimethylamino groups. While a definitive single-crystal X-ray diffraction
study for the parent compound is not readily available in the searched literature, studies on
analogous compounds such as tris[4-(dimethylamino)phenyl]arsine suggest a pyramidal
coordination geometry around the arsenic atom.[7] The nitrogen atoms of the dimethylamino
groups are expected to have a trigonal planar or near-planar geometry.

A logical representation of the molecular structure is provided below.

Caption: Ball-and-stick model of the tris(dimethylamino)arsine molecule.

Spectroscopic Properties
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Detailed spectroscopic data is essential for the characterization and quality control of
tris(dimethylamino)arsine.

Infrared (IR) Spectroscopy: The gas-phase decomposition of tris(dimethylamino)arsine has
been studied using Fourier Transform Infrared (FTIR) spectroscopy. The vibrational frequencies
of the intact molecule can be observed at lower temperatures (e.g., 200 °C). Key vibrational
bands are expected for C-H, C-N, and As-N stretching and bending modes. A study on the gas-
phase pyrolysis provides assignments for some of these major bands.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: While specific NMR data for
tris(dimethylamino)arsine was not found in the search results, analogous compounds can
provide expected chemical shift regions. For the dimethylamino groups, a single sharp peak in
the 1H NMR spectrum and a corresponding peak in the 13C NMR spectrum are anticipated due
to the rapid rotation around the N-C and As-N bonds.

Mass Spectrometry: Mass spectrometry of tris(dimethylamino)arsine would be expected to
show the molecular ion peak (M*) at m/z 207. Fragmentation would likely involve the
successive loss of dimethylamino groups or methyl radicals. A study on the gas-phase
decomposition of related compounds provides insights into potential fragmentation pathways.

[8]

Reactivity and Applications

Tris(dimethylamino)arsine is a highly reactive compound, primarily utilized as a precursor in
Metal-Organic Chemical Vapor Deposition (MOCVD) and Atomic Layer Deposition (ALD) for
the growth of arsenic-containing semiconductor thin films, such as gallium arsenide (GaAs) and
indium arsenide (InAs).[2] It is also used as a dopant in the manufacturing of semiconductor
devices.[2]

Its reactivity stems from the lability of the arsenic-nitrogen bonds, which can be cleaved to
deposit arsenic onto a substrate. The general process for its use in CVD is outlined below.
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Caption: Simplified workflow for the use of tris(dimethylamino)arsine in CVD.

Synthetic Applications: Beyond its use in materials science, tris(dimethylamino)arsine can act
as a source of the dimethylamino group in organic synthesis. It has been shown to be effective
in the amination of aldehydes and ketones.

Experimental Protocols

Synthesis of Tris(dimethylamino)arsine:

While a detailed, step-by-step published procedure was not found in the search results, the
synthesis of tris(dimethylamino)arsine is generally achieved through the reaction of arsenic
trichloride (AsCls) with a suitable aminating agent, such as lithium dimethylamide or by passing
gaseous dimethylamine through a solution of arsenic trichloride in an inert solvent. The reaction
should be carried out under strict anhydrous and anaerobic conditions.

A generalized reaction scheme is as follows: AsCls + 3 LIN(CHs)2 — As[N(CHs)z]s + 3 LiCl or
AsCls + 6 HN(CHs)2 — As[N(CHs)z]s + 3 [H2N(CH3)2|CI

Handling and Storage:

Due to its high reactivity and toxicity, tris(dimethylamino)arsine must be handled with
extreme caution in a well-ventilated fume hood or glovebox.[1] It is air and moisture sensitive
and should be stored under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed
container in a cool, dry place.[1] Personal protective equipment, including appropriate gloves,
safety goggles, and a lab coat, is mandatory.
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The workflow for handling this sensitive compound is depicted below.
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Caption: Recommended workflow for the safe handling of tris(dimethylamino)arsine.

Safety Information

Tris(dimethylamino)arsine is a highly toxic and flammable compound.[1] Acute exposure can
cause severe irritation to the skin, eyes, and respiratory tract.[1] Ingestion is highly toxic.[1]
Chronic exposure to arsenic compounds is associated with serious health risks. All work with
this compound must be conducted with appropriate engineering controls and personal
protective equipment. Refer to the Safety Data Sheet (SDS) for complete safety and handling
information.

Conclusion
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Tris(dimethylamino)arsine is a valuable compound for the advancement of semiconductor
technology and a useful reagent in specialized synthetic applications. Its hazardous nature
necessitates a thorough understanding of its properties and strict adherence to safety
protocols. This guide provides a foundational understanding for researchers and professionals
working with this important chemical. Further research into its coordination chemistry and
detailed reactivity patterns will undoubtedly expand its utility in various scientific fields. scientific
fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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